Cas no 365547-21-3 (2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene)

• Product Name: 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
• CAS No: 365547-21-3
• MF: C₂₅H₃₆Br₂S₂
• MW: 560.49134349823
• MDL: MFCD16619302
• CID: 837785
• PubChem ID: 253660507
• Update Time: 2025-08-03

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
• 2,6-Dibromo-4,4-Bis(2-Ethylhexyl)-4H-Cyclopenta[2,1-B:3,4-B']Dithiophene
• 3,4-B’]DITHIOPHENE
• C25H36Br2S2
• NEQRAFHWWLGKEJ-UHFFFAOYSA-N
• 4643AB
• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b]dithiophene
• AK123240
• AX8247418
• ST24038792
• D4568
• 547D213
• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b
• 5,5'-Dibromo-3,3'-[bis(2-ethylhexyl)methylene]-2,2'-bithiophene
• 2,6-Dibromo-4,4-d
• 2,6-Dibromo-4,4-di-(2-ethylhex
• 2，6-Dibromo-4，4-bis(2-ethylhexyl)-4H-cyclopenta[2，1-b:3，4-b’]dithiophene
• 4,10-DIBROMO-7,7-BIS(2-ETHYLHEXYL)-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b\\']dithiophene
• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b
• SCHEMBL11924883
• AC-33739
• DTXSID80738117
• 4,10-dibromo-7,7-bis(2-ethylhexyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
• SB66729
• CS-0167965
• 4,10-dibromo-7,7-bis(2-ethylhexyl)-3,11-dithiatricyclo[6.3.0.0^{2,6]undeca-1(8),2(6),4,9-tetraene
• 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']bisthiophene
• 365547-21-3
• MFCD16619302
• 2,6-dibromo-4,4-bis(2-ethylhexyl)-4h-thieno[3',2':4,5]cyclopenta[1,2-b]thiophene

• MDL： MFCD16619302
• Inchi： 1S/C25H36Br2S2/c1-5-9-11-17(7-3)15-25(16-18(8-4)12-10-6-2)19-13-21(26)28-23(19)24-20(25)14-22(27)29-24/h13-14,17-18H,5-12,15-16H2,1-4H3
• InChI Key： NEQRAFHWWLGKEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C3=C(C=C(S3)Br)C2(CC(CC)CCCC)CC(CC)CCCC)S1

Computed Properties

• Exact Mass: 558.06300
• Monoisotopic Mass: 558.06252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 12.9

Experimental Properties

• Color/Form: No data available
• Density: 1.297
• Melting Point: No data available
• Boiling Point: 552.1±50.0 °C at 760 mmHg
• Flash Point: 287.7±30.1 °C
• PSA: 56.48000
• LogP: 10.81410

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene

Exploring the Properties and Applications of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene (CAS No. 365547-21-3)

In the rapidly evolving field of organic electronics and advanced materials, 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene (CAS No. 365547-21-3) has emerged as a compound of significant interest. This cyclopentadithiophene derivative is widely recognized for its unique electronic properties, making it a valuable building block in the synthesis of organic semiconductors and conjugated polymers. Researchers and industry professionals are increasingly exploring its potential in applications such as organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and field-effect transistors (FETs).

The molecular structure of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene features a cyclopentadithiophene core with bromine substituents at the 2 and 6 positions, along with 2-ethylhexyl side chains. These side chains enhance the solubility of the compound in organic solvents, which is crucial for solution-based processing techniques commonly used in organic electronic device fabrication. The presence of bromine atoms also makes this compound an excellent candidate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the synthesis of more complex conjugated systems.

One of the most compelling aspects of this compound is its role in the development of next-generation solar cells. With the global push toward renewable energy and sustainable technologies, researchers are investigating how 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene can contribute to improving the efficiency and stability of organic photovoltaic devices. Its ability to form highly ordered thin films and its favorable charge transport properties make it an attractive material for bulk heterojunction solar cells.

Beyond photovoltaics, this compound is also being explored for use in flexible electronics. The demand for wearable technology and foldable displays has driven interest in materials that can maintain performance under mechanical stress. The 2-ethylhexyl side chains in 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene contribute to the flexibility of derived polymers, making them suitable for applications where traditional rigid semiconductors would fail.

The synthesis and characterization of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene have been subjects of numerous studies. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent requirements for use in high-performance electronic devices.

From a commercial perspective, the market for organic electronic materials is projected to grow significantly in the coming years. Companies specializing in fine chemicals and advanced materials are increasingly offering 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene to meet the demand from academic and industrial researchers. Its CAS No. 365547-21-3 serves as a unique identifier, facilitating procurement and regulatory compliance.

In summary, 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene represents a critical component in the toolkit of materials scientists working on organic electronics. Its unique combination of electronic properties, processability, and chemical versatility positions it as a key player in the development of sustainable energy solutions and next-generation electronic devices. As research continues to uncover new applications and optimize performance, this compound is likely to remain at the forefront of materials innovation.